Cas no 99985-72-5 (3-amino-4-butylbenzoic acid)
3-amino-4-butylbenzoic acid structure
Product Name:3-amino-4-butylbenzoic acid
CAS No:99985-72-5
MF:C11H15NO2
MW:193.242303133011
MDL:MFCD18826036
CID:797465
PubChem ID:21895749
Update Time:2025-09-19
3-amino-4-butylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-amino-4-butyl-
- 3-amino-4-butylBenzoic acid
- Benzoic acid, 3-amino-4-butyl- (6CI)
- 99985-72-5
- EN300-8593313
- Z1216845594
- SCHEMBL3820800
- 3-amino-4-butylbenzoic acid
-
- MDL: MFCD18826036
- Inchi: 1S/C11H15NO2/c1-2-3-4-8-5-6-9(11(13)14)7-10(8)12/h5-7H,2-4,12H2,1H3,(H,13,14)
- InChI Key: IDKHBABPVAPPMX-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=C(C=1)N)CCCC)=O
Computed Properties
- Exact Mass: 193.11
- Monoisotopic Mass: 193.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
- XLogP3: 2.6
3-amino-4-butylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8593313-0.05g |
3-amino-4-butylbenzoic acid |
99985-72-5 | 95.0% | 0.05g |
$135.0 | 2025-03-21 | |
| Enamine | EN300-8593313-0.1g |
3-amino-4-butylbenzoic acid |
99985-72-5 | 95.0% | 0.1g |
$202.0 | 2025-03-21 | |
| Enamine | EN300-8593313-0.25g |
3-amino-4-butylbenzoic acid |
99985-72-5 | 95.0% | 0.25g |
$289.0 | 2025-03-21 | |
| Enamine | EN300-8593313-0.5g |
3-amino-4-butylbenzoic acid |
99985-72-5 | 95.0% | 0.5g |
$480.0 | 2025-03-21 | |
| Enamine | EN300-8593313-1.0g |
3-amino-4-butylbenzoic acid |
99985-72-5 | 95.0% | 1.0g |
$614.0 | 2025-03-21 | |
| Enamine | EN300-8593313-2.5g |
3-amino-4-butylbenzoic acid |
99985-72-5 | 95.0% | 2.5g |
$1202.0 | 2025-03-21 | |
| Enamine | EN300-8593313-5.0g |
3-amino-4-butylbenzoic acid |
99985-72-5 | 95.0% | 5.0g |
$1779.0 | 2025-03-21 | |
| Enamine | EN300-8593313-10.0g |
3-amino-4-butylbenzoic acid |
99985-72-5 | 95.0% | 10.0g |
$2638.0 | 2025-03-21 | |
| Enamine | EN300-8593313-1g |
3-amino-4-butylbenzoic acid |
99985-72-5 | 95% | 1g |
$614.0 | 2023-09-02 | |
| Enamine | EN300-8593313-5g |
3-amino-4-butylbenzoic acid |
99985-72-5 | 95% | 5g |
$1779.0 | 2023-09-02 |
3-amino-4-butylbenzoic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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